molecular formula C9H15NO2 B8623316 5-[(2-Methylamino)ethyl]-cyclohexane-1,3-dione

5-[(2-Methylamino)ethyl]-cyclohexane-1,3-dione

Cat. No.: B8623316
M. Wt: 169.22 g/mol
InChI Key: BVHXWPNDVMEIMC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-[(2-Methylamino)ethyl]-cyclohexane-1,3-dione is a useful research compound. Its molecular formula is C9H15NO2 and its molecular weight is 169.22 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H15NO2

Molecular Weight

169.22 g/mol

IUPAC Name

5-[2-(methylamino)ethyl]cyclohexane-1,3-dione

InChI

InChI=1S/C9H15NO2/c1-10-3-2-7-4-8(11)6-9(12)5-7/h7,10H,2-6H2,1H3

InChI Key

BVHXWPNDVMEIMC-UHFFFAOYSA-N

Canonical SMILES

CNCCC1CC(=O)CC(=O)C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of N-methyl-1,5-dimethoxycyclohexa-1,4-diene-3-ethylamine (5.5 g, 27.9 mmol) in 20 ml of tetrahydrofuran was added 10 ml of 6 N hydrochloric acid in one portion. The warm solution was heated for 15 min. at 50° C. and concentrated to give a light yellow oil. The crude oil was dissolved in 25 ml of water, and the solution was mixed with 50 g of Dowex 50X8 resin (previously washed with 2 N HCl and deionized water) in a sintered glass funnel. After a few minutes, the aqueous solution was drawn out by suction, and the resin rinsed with four 50 ml-portions of water, and then with eight 35 ml-portions of 2 M aqueous pyridine. Pyridine fractions 3-8 were pooled and concentrated to give 3.9 g of 5-[(2-methylamino)ethyl]-cyclohexane-1,3-dione. An analytical sample crystallized from water and had mp 171°-4° C.
Quantity
5.5 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
25 mL
Type
solvent
Reaction Step Two

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